Cas no 1006486-45-8 (5-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic Acid)

• Product Name: 5-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic Acid
• CAS No: 1006486-45-8
• MF: C₇H₇F₃N₂O₂
• MW: 208.137892007828
• MDL: MFCD08696515
• CID: 3060357
• PubChem ID: 19622805
• Update Time: 2025-04-21

5-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1-(2,2,2-trifluoro-ethyl)-1H-pyrazole-3-carboxylic acid
• 5-Methyl-1-(2,2,2-trifluoroethyl)pyrazole-3-carboxylic acid
• 5-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid
• BDDNKNXHWJARDP-UHFFFAOYSA-N
• KS-7132
• 1006486-45-8
• 5-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylicacid
• EN300-92576
• CS-0264315
• STK351292
• MFCD08696515
• AKOS000313946
• GQB48645
• SCHEMBL10274612
• 5-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic Acid

• MDL： MFCD08696515
• Inchi： 1S/C7H7F3N2O2/c1-4-2-5(6(13)14)11-12(4)3-7(8,9)10/h2H,3H2,1H3,(H,13,14)
• InChI Key： BDDNKNXHWJARDP-UHFFFAOYSA-N
• SMILES： FC(CN1C(C)=CC(C(=O)O)=N1)(F)F

Computed Properties

• Exact Mass: 208.04596196Da
• Monoisotopic Mass: 208.04596196Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 284.9±40.0 °C at 760 mmHg
• Flash Point: 126.1±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)